(+/-)-Propyl2-4-pentenoic Acid (+/-)-Propyl2-4-pentenoic Acid 4-Ene-valproic acid, also known as 4-en-valproate or 4-ene-vpa, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Ene-valproic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ene-valproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-ene-valproic acid is primarily located in the cytoplasm and adiposome. 4-Ene-valproic acid participates in a number of enzymatic reactions. In particular, 4-Ene-valproic acid can be biosynthesized from valproic acid; which is mediated by the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In addition, 4-Ene-valproic acid can be converted into 4-ene-valproic acid CoA; which is catalyzed by the enzyme short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. In humans, 4-ene-valproic acid is involved in the valproic Acid metabolism pathway.
2-n-Propyl-4-pentenoic acid is a methyl-branched fatty acid.
Brand Name: Vulcanchem
CAS No.: 1575-72-0
VCID: VC0022072
InChI: InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)
SMILES: CCCC(CC=C)C(=O)O
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol

(+/-)-Propyl2-4-pentenoic Acid

CAS No.: 1575-72-0

Reference Standards

VCID: VC0022072

Molecular Formula: C8H14O2

Molecular Weight: 142.2 g/mol

(+/-)-Propyl2-4-pentenoic Acid - 1575-72-0

CAS No. 1575-72-0
Product Name (+/-)-Propyl2-4-pentenoic Acid
Molecular Formula C8H14O2
Molecular Weight 142.2 g/mol
IUPAC Name 2-propylpent-4-enoic acid
Standard InChI InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)
Standard InChIKey UMYDNZXEHYSVFY-UHFFFAOYSA-N
SMILES CCCC(CC=C)C(=O)O
Canonical SMILES CCCC(CC=C)C(=O)O
Physical Description Solid
Description 4-Ene-valproic acid, also known as 4-en-valproate or 4-ene-vpa, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Ene-valproic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ene-valproic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-ene-valproic acid is primarily located in the cytoplasm and adiposome. 4-Ene-valproic acid participates in a number of enzymatic reactions. In particular, 4-Ene-valproic acid can be biosynthesized from valproic acid; which is mediated by the enzymes cytochrome P450 2A6, cytochrome P450 2B6, and cytochrome P450 2C9. In addition, 4-Ene-valproic acid can be converted into 4-ene-valproic acid CoA; which is catalyzed by the enzyme short/branched chain specific acyl-CoA dehydrogenase, mitochondrial. In humans, 4-ene-valproic acid is involved in the valproic Acid metabolism pathway.
2-n-Propyl-4-pentenoic acid is a methyl-branched fatty acid.
Synonyms 2-propyl-4-pentenoic acid
2-propyl-4-pentenoic acid, (+-)-isomer
2-propyl-4-pentenoic acid, (R)-isomer
2-propyl-4-pentenoic acid, (S)-isomer
4-en-VPA
4-ene valproic acid
4-ene VPA
delta(4)-VPA
PubChem Compound 104896
Last Modified Nov 11 2021
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